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For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information regarding the long-term safety
profile of GI-102, a novel CD80-IL2v3 immunocytokine. The following troubleshooting guides
and frequently asked questions (FAQs) are designed to address specific issues that may be
encountered during pre-clinical and clinical research.

Frequently Asked Questions (FAQSs)

Q1: What is the mechanism of action of GI-102 and how does it relate to its safety profile?

Al: GI-102 is a bispecific fusion protein composed of the extracellular domain of CD80 and a
variant of Interleukin-2 (IL-2v). Its mechanism of action involves a dual approach to activating
the immune system against cancer cells. The CD80 component blocks the CTLA-4 checkpoint
on T-lymphocytes, a key inhibitory signal, thereby promoting T-cell activation. The IL-2v moiety
is engineered to preferentially bind to the IL-2 receptor By (CD122/CD132) complex, which is
present on CD8+ T cells and Natural Killer (NK) cells, leading to their proliferation and
activation. Crucially, the IL-2v has a reduced affinity for the IL-2 receptor a (CD25), which is
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highly expressed on regulatory T cells (Tregs). This design aims to minimize the expansion of
immunosuppressive Tregs, a common side effect of traditional IL-2 therapy.

The safety profile of GI-102 is intrinsically linked to its mechanism of action. The targeted
activation of the immune system can lead to immune-related adverse events (irAEs), which are
inflammatory in nature and can affect various organ systems.
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Caption: Mechanism of action of GI-102.

Q2: What are the most common treatment-related adverse events (TRAES) observed with GI-
102 in clinical trials?
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A2: Based on the initial results from the first-in-human Phase 1/2a study (NCT05824975), the
most frequently reported treatment-related adverse events (TRAES) are pyrexia (fever) and
chills.[1][2][3] In this study, pyrexia was observed in 43.8% of patients and chills in 34.4% of
patients.[1][2][3]

Troubleshooting Guides

Management of Common Treatment-Related Adverse
Events

Issue: A patient in a clinical trial develops pyrexia (fever) and/or chills following GI-102
administration.

Troubleshooting Steps:

Monitor Vital Signs: Closely monitor the patient's temperature, heart rate, blood pressure,
and respiratory rate.

e Symptomatic Management: For mild to moderate pyrexia and chills, standard supportive
care, including antipyretics (e.g., acetaminophen) and blankets, may be administered as per
the clinical trial protocol.

» Rule out Infection: It is crucial to rule out underlying infection as a cause of fever, especially
in immunocompromised patients. Blood cultures and other relevant investigations should be
considered based on the clinical presentation.

o Grade the Adverse Event: Grade the severity of the pyrexia and chills according to the
Common Terminology Criteria for Adverse Events (CTCAE).

o Dose Interruption/Modification: For severe or persistent pyrexia (Grade 3 or higher), dose
interruption or modification of GI-102 may be necessary, as outlined in the study protocol.

» Corticosteroids: In cases of severe, persistent, or recurrent pyrexia that is suspected to be
immune-mediated and not due to infection, the use of corticosteroids may be considered,
following the specific guidelines of the clinical trial for managing irAEs.

Quantitative Data Summary
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Table 1: Incidence of Most Common Treatment-Related Adverse Events (TRAES) in the
NCT05824975 Study

Adverse Event Frequency
Pyrexia 43.8%
Chills 34.4%

Data from the first-in-human, phase 1/2a study of GI-102.[1][2][3]

Table 2: Incidence of Grade > 3 Treatment-Related Adverse Events (TRAES) in the
NCT05824975 Study

Severity Frequency

Grade = 3 TRAEs 15.6%

Data from the first-in-human, phase 1/2a study of GI-102.[1][2][3]
Experimental Protocols
Protocol: Monitoring for Adverse Events in a Phase 1/2a Clinical Trial of GI-102

This is a generalized protocol based on the design of the NCT05824975 study. Researchers
must adhere to the specific protocol of the trial they are conducting.

Objective: To evaluate the safety and tolerability of GI-102.
Methodology:

o Patient Population: Patients with advanced or metastatic solid tumors who meet the inclusion
and exclusion criteria of the study.[4]

o Study Design: A dose-escalation and expansion study design is typically employed.[2]

o Treatment Administration: GI-102 is administered intravenously every 3 weeks.[2]
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o Safety Assessments:

o Adverse Event Monitoring: All adverse events (AESs) are recorded at each study visit and
graded according to the National Cancer Institute's Common Terminology Criteria for
Adverse Events (CTCAE). The relationship of the AE to the study drug is also assessed.

o Laboratory Tests: Hematology and blood chemistry panels are collected at baseline and at
regular intervals throughout the study (e.g., weekly for the first cycle, then at the beginning
of each subsequent cycle). Key parameters to monitor include:

Complete Blood Count (CBC) with differential

Liver Function Tests (LFTs): ALT, AST, bilirubin, alkaline phosphatase

Renal Function Tests: Creatinine, BUN

Electrolytes

Thyroid Function Tests (given the profile of related immunotherapies)
o Vital Signs: Monitored at regular intervals during and after infusion, and at each study visit.
o Physical Examinations: Performed at baseline and at regular intervals.

o Dose-Limiting Toxicity (DLT) Assessment: In the dose-escalation phase, a DLT period (e.g.,
the first cycle) is defined to identify the maximum tolerated dose (MTD). DLTs are pre-defined
in the study protocol.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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